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Compound of Interest

Trimethyl ethane-1,1,2-
Compound Name: _
tricarboxylate

Cat. No.: B1296336

A comprehensive review of scientific literature and chemical databases indicates that Trimethyl
ethane-1,1,2-tricarboxylate is not a known naturally occurring compound. It is consistently
referenced as a synthetic molecule available from chemical suppliers for research and
laboratory use.

Initial investigations into the natural occurrence of Trimethyl ethane-1,1,2-tricarboxylate did
not yield any reports of its isolation from plant, fungal, or other biological sources. Further
targeted searches for its presence in natural products, as well as for any biosynthetic or
metabolic pathways involving this specific molecule, were also unsuccessful.

While a related compound, Triethyl ethane-1,1,2-tricarboxylate (the triethyl ester), has been
reported in Solanum lycopersicum (tomato), there is no such evidence for the trimethyl ester. In
fact, some chemical databases explicitly state that the related triethyl ester is not found in
nature, reinforcing the likelihood that the trimethyl ester is also of synthetic origin.

The available literature primarily describes Trimethyl ethane-1,1,2-tricarboxylate in the
context of chemical synthesis. It is used as a reagent or building block in various organic
reactions. For instance, documents allude to the "synthesis of trimethyl ethane-1,1,2-
tricarboxylate" and its application in the synthesis of other complex molecules, including
natural products and drugs, which points to its role as a synthetic intermediate rather than an
end product of a natural pathway.
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Given the absence of evidence for its natural occurrence, the core requirements for a technical
guide on this topic—including quantitative data on its presence in natural sources, detailed
experimental protocols for its isolation from biological samples, and diagrams of associated
signaling pathways—cannot be fulfilled. The compound is not known to be produced by living
organisms, and therefore, no such data or biological pathways exist to be documented.

For researchers and professionals in drug development, it is important to note that Trimethyl
ethane-1,1,2-tricarboxylate should be regarded as a synthetic chemical entity. Information
regarding its properties, synthesis, and reactivity can be found in chemical databases and
publications focused on organic synthesis.

 To cite this document: BenchChem. [Trimethyl Ethane-1,1,2-tricarboxylate Not Found in
Natural Sources]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296336#natural-occurrence-of-trimethyl-ethane-1-1-
2-tricarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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